Methyl 5-amino-4-methylpyridine-3-carboxylate

• IUPAC Name: methyl 5-amino-4-methylpyridine-3-carboxylate
• InChI: InChI=1S/C8H10N2O2/c1-5-6(8(11)12-2)3-10-4-7(5)9/h3-4H,9H2,1-2H3
• InChI Key: KULCOACJTLWICT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NC=C1C(=O)OC)N
• Molecular Formula: C8H10N2O2
• Molecular Weight: 166.18 g/mol
• CAS No.: 1403596-21-3

Description

Methyl 5-amino-4-methylpyridine-3-carboxylate is a chemical compound that has gained significant attention in scientific research due to its potential use in pharmaceuticals and other applications. This compound is a pyridine derivative that has a unique chemical structure, which makes it an interesting subject of study.

Synthesis routes and methods I

Procedure details

To a stirred solution of 5-amino-4-methylnicotinic acid (5.0 g, 32 mmol) in methanol (75 mL), was added conc. H2SO4 (5 mL) slowly at room temperature. The mixture was stirred at 70° C. for 12 h. On completion, the solvent was removed under reduced pressure and the residue was neutralized with saturated NaHCO3 solution. Extraction was carried out using EtOAc; the combined organic layers were washed with water, brine and dried over anhydrous Na2SO4 and concentrated under reduced pressure to give the title compound (4.1 g, 75%) which used without further purification.

Synthesis routes and methods II

Procedure details

To a stirred solution of 5-amino-4-methylpyridine-3-carboxylic acid (0.94 g, 6.18 mmol) in MeOH (20 ml at 0° C. was added thionyl chloride drop-wise. The solution was then heated to 50° C. for 3.5 h, a further 10 ml of MeOH was added and the reaction heated at 50° C. for 5 h followed by stirring at room temperature for 64 h. The solvent was then evaporated under reduced pressure and saturated NaHCO3 solution was added until pH7-8. The product was extracted into EtOAc (2×50 ml) and the combined organics were washed with brine (50 ml) dried using Na2SO4, filtered and evaporated to afford the title compound as an off-white powder (824 mg, 80%) which was suitable for use in the next stage without any purification. LC-MS m/z=167.0, 1H NMR (500 MHz, Chloroform-d) δ 8.52 (d, J=34.2 Hz, 1H), 8.16 (s, 1H), 3.95 (d, J=4.8 Hz, 3H), 3.78 (s, 2H), 2.42 (s, 3H).